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Technical Guide to the Physical Properties of 2-
Ethylfenchol
Introduction: Characterizing 2-Ethylfenchol

2-Ethylfenchol, also known by its systematic name 2-ethyl-1,3,3-trimethylbicyclo[2.2.1]heptan-
2-ol, is a tertiary alcohol with a distinct earthy and camphoraceous aroma.[1][2][3] Its unique
scent profile makes it a valuable ingredient in the flavor and fragrance industries.[3] Beyond its
organoleptic properties, a thorough understanding of its fundamental physical characteristics,
such as boiling point and density, is critical for professionals in research, quality control, and
chemical synthesis.

This guide provides an in-depth analysis of the boiling point and density of 2-Ethylfenchol. It
outlines the established values for these properties and details the rigorous experimental
methodologies required for their accurate determination. The protocols described herein are
designed to ensure scientific integrity and provide a self-validating framework for researchers
and drug development professionals, enabling the reliable application of this compound in
various scientific contexts.
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Core Physical Properties of 2-Ethylfenchol

The boiling point and density are fundamental physical constants that are indispensable for the
identification, purification, and handling of a chemical substance. The boiling point provides
critical information for distillation and purification processes, while density is essential for mass-
to-volume conversions, formulation development, and quality assessment.

Summary of Quantitative Data

The physical properties of 2-Ethylfenchol are summarized in the table below. It is crucial to
note the conditions, particularly pressure and temperature, under which these values were
determined, as they significantly influence the measurement.

Physical Property Value Conditions Source(s)
Boiling Point 105 °C at 15 mm Hg [L1[21[4115]
at 760 mm Hg
224 - 225 °C ) [6][7]
(estimated)
at 760 mm Hg
232 °C , [8]
(atmospheric)
Density 0.956 g/mL at 25 °C [5][8]
Specific Gravity 0.946 - 0.967 at 25 °C [4]

Experimental Determination of Physical Properties

The accurate determination of physical properties is foundational to chemical science. The
following sections detail robust, field-proven protocols for measuring the boiling point and
density of liquid compounds like 2-Ethylfenchol. The causality behind experimental choices is
explained to provide a deeper understanding of the principles ensuring data trustworthiness.

Protocol for Boiling Point Determination (Reflux Method)

The determination of a liquid's boiling point is the temperature at which its vapor pressure
equals the external atmospheric pressure.[9][10] The reflux method, which is analogous to a
simple distillation, is a standard and reliable technique for this measurement.[11] This
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procedure is grounded in the principles outlined in standards such as ASTM D1120, which

describes the determination of the equilibrium boiling point.[6][12][13]

3.1.1 Causality and Self-Validation

This method establishes a thermal equilibrium between the liquid and vapor phases. At the

boiling point, the temperature of the vapor is identical to that of the boiling liquid. By positioning

a calibrated thermometer in the vapor phase just below the condenser, the system ensures that

the measured temperature is that of the pure, condensing vapor, free from superheating effects

of the liquid. The stability of the temperature reading during active reflux serves as an internal

validation of the equilibrium state.

3.1.2 Step-by-Step Methodology

Apparatus Setup: Assemble a reflux apparatus consisting of a round-bottom flask, a
vertically oriented condenser, and a heat source (e.g., heating mantle).[11] Ensure all
glassware is clean and dry.

Sample Preparation: Place approximately 5-10 mL of 2-Ethylfenchol into the round-bottom
flask along with a few boiling chips or a magnetic stir bar to ensure smooth boiling.[11]

Thermometer Placement: Insert a calibrated thermometer through an adapter at the top of
the condenser, positioning the thermometer bulb so it is just below the side-arm of the
condenser inlet. The bulb must be fully immersed in the vapor during boiling to obtain an
accurate reading.[11]

Heating: Gently heat the flask. As the liquid boils, vapors will rise into the condenser and
then fall back into the flask.

Equilibrium and Measurement: Observe the "reflux ring," a visible ring of condensing liquid,
as it rises to envelop the thermometer bulb.[14] Allow the system to stabilize for several
minutes. The boiling point is the highest, stable temperature reading observed on the
thermometer while the liquid is actively refluxing.[11]

Barometric Correction: Record the ambient barometric pressure. Since boiling point is
pressure-dependent, for high accuracy, the observed temperature may be corrected to
standard pressure (760 mm Hg).[9][15]
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Protocols for Density Determination

Density (p) is the mass (m) of a substance per unit volume (V).[16] Its determination requires
precise measurement of both parameters. The choice of method often depends on the required
accuracy and available sample volume.

3.2.1 Method A: Pycnometer (Gravimetric Method)

The pycnometer method is a highly precise, classical technique for determining density by
accurately measuring the mass of a known, calibrated volume of liquid.[3][4][8]

This method's trustworthiness stems from its direct, gravimetric approach. The volume of the
pycnometer is precisely calibrated, often using a reference liquid of known density (e.qg.,
deionized water). By carefully controlling the temperature, which affects both the liquid's
density and the pycnometer's volume, and using a high-precision analytical balance, the
method minimizes systematic errors. Reproducibility across multiple measurements validates
the result.

Preparation: Thoroughly clean and dry a pycnometer of known volume. Allow it to reach
thermal equilibrium with the laboratory environment.

o Weigh Empty Pycnometer: Using an analytical balance, accurately weigh the empty, dry
pycnometer (mo).[4]

« Filling and Equilibration: Fill the pycnometer with 2-Ethylfenchol, ensuring no air bubbles
are trapped.[3] Insert the stopper, allowing excess liquid to exit through the capillary.[4] Place
the filled pycnometer in a thermostatic water bath set to the desired temperature (e.g., 25.0
°C) until thermal equilibrium is reached.

¢ Final Volume Adjustment: After equilibration, ensure the liquid level is precisely at the
calibration mark. Carefully dry the exterior of the pycnometer.

+ Weigh Filled Pycnometer: Weigh the filled pycnometer (m1).[4]
o Calculation: Calculate the density using the formula:

o p=(mM1-mo)/V

© 2026 BenchChem. All rights reserved. 4 /10 Tech Support


https://knowledge.reagecon.com/density-measurement-and-density-standards/
https://erichsen.de/en/service/erichsen-academy/knowledge-base/surface-testing/pycnometer-for-precise-density-determination/
https://pobel.com/en/blog/guides/how-to-measure-and-calculate-density-with-a-pycnometer
https://www.scribd.com/document/57033170/Density-Determination-by-Pycnometer
https://pobel.com/en/blog/guides/how-to-measure-and-calculate-density-with-a-pycnometer
https://www.benchchem.com/product/b3432381/docs?utm_src=pdf-body#physical-properties-of-2-ethylfenchol-boiling-point-density
https://erichsen.de/en/service/erichsen-academy/knowledge-base/surface-testing/pycnometer-for-precise-density-determination/
https://pobel.com/en/blog/guides/how-to-measure-and-calculate-density-with-a-pycnometer
https://pobel.com/en/blog/guides/how-to-measure-and-calculate-density-with-a-pycnometer
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3432381?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Where V is the calibrated volume of the pycnometer.

3.2.2 Method B: Oscillating U-Tube Densitometry

This modern, automated technique measures density based on the change in the resonant
frequency of an oscillating U-shaped tube when filled with the sample liquid.[1][5][17] It is a
rapid, highly accurate method compliant with standards like ASTM D4052.[16][18][19]

The principle is based on a mass-spring model.[1] The frequency of oscillation is directly
related to the total mass of the tube and its contents. Since the tube's mass and volume are
constant, the frequency is a function of the sample's density.[17][20] The instrument is
calibrated using certified reference materials (CRMs) of known density, such as dry air and
pure water. This calibration creates a linear relationship between the oscillation period and
density, ensuring the trustworthiness and traceability of the measurements.[1]

Calibration: Calibrate the digital density meter according to the manufacturer's instructions
using certified reference standards (e.g., dry air and degassed, deionized water).

o Sample Injection: Inject a small volume (typically < 2 mL) of 2-Ethylfenchol into the
measurement cell (the U-tube), ensuring it is free of air bubbles.[19]

o Temperature Control: The instrument's internal Peltier system will bring the sample to the
specified temperature (e.g., 25.0 °C) and maintain it with high precision.[17]

e Measurement: The instrument excites the U-tube, measures the stable oscillation period,
and automatically calculates the density.

o Cleaning: After measurement, thoroughly flush the cell with appropriate solvents (e.qg.,
ethanol followed by acetone) and dry it completely before the next sample.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow for the comprehensive determination of the
physical properties of 2-Ethylfenchol.
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Caption: Workflow for determining the boiling point and density of 2-Ethylfenchol.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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and industry. Email: info@benchchem.com
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